Cas no 2138295-04-0 (Ethanone, 1-[3-amino-4-(trifluoromethyl)-1-piperidinyl]-2-bromo-)

• Product name: Ethanone, 1-[3-amino-4-(trifluoromethyl)-1-piperidinyl]-2-bromo-
• CAS No: 2138295-04-0
• MF: C₈H₁₂BrF₃N₂O
• MW: 289.092891693115
• CID: 5261229

Ethanone, 1-[3-amino-4-(trifluoromethyl)-1-piperidinyl]-2-bromo- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-amino-4-(trifluoromethyl)-1-piperidinyl]-2-bromo-

• Inchi： 1S/C8H12BrF3N2O/c9-3-7(15)14-2-1-5(6(13)4-14)8(10,11)12/h5-6H,1-4,13H2
• InChI Key： PIPNYCOUVBSQQM-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C(F)(F)F)C(N)C1)CBr

Additional information on Ethanone, 1-[3-amino-4-(trifluoromethyl)-1-piperidinyl]-2-bromo-

Comprehensive Overview of Ethanone, 1-[3-amino-4-(trifluoromethyl)-1-piperidinyl]-2-bromo- (CAS No. 2138295-04-0)

The compound Ethanone, 1-[3-amino-4-(trifluoromethyl)-1-piperidinyl]-2-bromo- (CAS No. 2138295-04-0) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethyl group and a bromo substituent, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery and material science.

One of the most notable features of Ethanone, 1-[3-amino-4-(trifluoromethyl)-1-piperidinyl]-2-bromo- is its piperidinyl backbone, which is commonly found in many FDA-approved drugs. The presence of the 3-amino group enhances its reactivity, allowing for further functionalization. This compound is particularly relevant in the context of fluorinated compounds, a hot topic in modern chemistry due to their enhanced stability and bioavailability.

In recent years, the demand for trifluoromethylated compounds has surged, driven by their applications in medicinal chemistry and crop protection. The CAS No. 2138295-04-0 compound aligns with this trend, offering a versatile scaffold for designing new molecules. Its bromo substituent also opens doors for cross-coupling reactions, a key technique in organic synthesis.

From an industrial perspective, Ethanone, 1-[3-amino-4-(trifluoromethyl)-1-piperidinyl]-2-bromo- is gaining attention as a potential building block for high-value chemicals. Its synthesis and optimization are subjects of ongoing research, with many scientists exploring greener and more efficient production methods. The compound's stability under various conditions makes it a reliable candidate for large-scale applications.

Another area of interest is the compound's potential role in neuroscience research. The piperidinyl moiety is often associated with central nervous system (CNS) targeting, making this molecule a candidate for studying neurotransmitter modulation. While still in early stages, such applications highlight the broad utility of CAS No. 2138295-04-0.

For researchers looking to explore Ethanone, 1-[3-amino-4-(trifluoromethyl)-1-piperidinyl]-2-bromo-, it is essential to consider its physicochemical properties. The compound exhibits moderate solubility in polar solvents, which is typical for amino-substituted ketones. Its molecular weight and logP values suggest good membrane permeability, a desirable trait for drug candidates.

In summary, Ethanone, 1-[3-amino-4-(trifluoromethyl)-1-piperidinyl]-2-bromo- (CAS No. 2138295-04-0) represents a promising avenue for scientific exploration. Its structural features align with current trends in fluorine chemistry and drug development, making it a compound worth watching in the coming years.